Cas no 2580221-09-4 (Methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate)
Methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2580221-09-4
- methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate
- EN300-27732506
- Methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate
-
- Inchi: 1S/C7H7F2N3O2/c1-14-6(13)3-2-11-7(10)12-4(3)5(8)9/h2,5H,1H3,(H2,10,11,12)
- InChI Key: JXUZYAZYRDXJCC-UHFFFAOYSA-N
- SMILES: FC(C1C(C(=O)OC)=CN=C(N)N=1)F
Computed Properties
- Exact Mass: 203.05063280g/mol
- Monoisotopic Mass: 203.05063280g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 78.1Ų
Methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27732506-1g |
methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate |
2580221-09-4 | 1g |
$1200.0 | 2023-09-10 | ||
| Enamine | EN300-27732506-5g |
methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate |
2580221-09-4 | 5g |
$3479.0 | 2023-09-10 | ||
| Enamine | EN300-27732506-10g |
methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate |
2580221-09-4 | 10g |
$5159.0 | 2023-09-10 | ||
| Enamine | EN300-27732506-0.05g |
methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate |
2580221-09-4 | 95.0% | 0.05g |
$1008.0 | 2025-03-19 | |
| Enamine | EN300-27732506-0.1g |
methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate |
2580221-09-4 | 95.0% | 0.1g |
$1056.0 | 2025-03-19 | |
| Enamine | EN300-27732506-0.25g |
methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate |
2580221-09-4 | 95.0% | 0.25g |
$1104.0 | 2025-03-19 | |
| Enamine | EN300-27732506-0.5g |
methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate |
2580221-09-4 | 95.0% | 0.5g |
$1152.0 | 2025-03-19 | |
| Enamine | EN300-27732506-1.0g |
methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate |
2580221-09-4 | 95.0% | 1.0g |
$1200.0 | 2025-03-19 | |
| Enamine | EN300-27732506-2.5g |
methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate |
2580221-09-4 | 95.0% | 2.5g |
$2351.0 | 2025-03-19 | |
| Enamine | EN300-27732506-5.0g |
methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate |
2580221-09-4 | 95.0% | 5.0g |
$3479.0 | 2025-03-19 |
Methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on Methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate
Methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate (CAS No. 2580221-09-4): An Emerging Compound in Pharmaceutical Research
Methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate (CAS No. 2580221-09-4) is a promising compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.
The chemical structure of Methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate is characterized by a pyrimidine ring with a difluoromethyl group at the 4-position and a methyl ester group at the 5-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for drug development.
Recent studies have highlighted the potential of Methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The difluoromethyl group is believed to play a crucial role in enhancing the antiviral efficacy by modulating the interaction with viral enzymes.
In addition to its antiviral properties, Methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate has shown promising results in cancer research. A preclinical study conducted by a team of researchers at a leading pharmaceutical institute demonstrated that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways that are often dysregulated in cancer cells.
The pharmacokinetic profile of Methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate has also been extensively studied. Initial findings suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as an oral therapeutic agent. The methyl ester group facilitates good solubility and bioavailability, enhancing its potential for clinical applications.
Furthermore, the safety profile of Methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate has been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its further development as a potential drug candidate.
In conclusion, Methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate (CAS No. 2580221-09-4) represents an exciting advancement in pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable target for further investigation and development. Ongoing research aims to elucidate its full therapeutic potential and optimize its use in clinical settings.
2580221-09-4 (Methyl 2-amino-4-(difluoromethyl)pyrimidine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)